Cas no 3383-66-2 (2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
• CAS No: 3383-66-2
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• MDL: MFCD00627566
• CID: 315709
• PubChem ID: 2902224
• Update Time: 2025-09-27

2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2-benzothiazolylthio)-
• 2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
• 2-(Benzothiazol-2-ylsulfanyl)propionic acid
• 2-(BENZOTHIAZOL-2-YLSULFANYL)-PROPIONIC ACID
• 2-< 1-Hydroxycarbonyl-ethylmercapto >-benzthiazol
• 2-benzothiazol-2-ylthiopropanoic acid
• SCHEMBL718296
• 2-(benzothiazol-2-ylsulfanyl)-propionic acid, AldrichCPR
• AI-204/31680041
• AKOS000141234
• CS-0308468
• HMS638A05
• LS-07305
• ZRMKAMAPVMHSFW-UHFFFAOYSA-N
• F0908-3995
• ChemDiv1_017957
• SR-01000529142-1
• MFCD00627566
• 2-[(1,3-Benzothiazol-2-yl)sulfanyl]propanoic acid
• EN300-121263
• 2-(1,3-benzothiazol-2-ylthio)propanoic acid
• AKOS017258711
• SR-01000529142
• 2-(benzo[d]thiazol-2-ylthio)propanoicacid
• DTXSID00387681
• Z56278758
• 3383-66-2
• 2-(benzo[d]thiazol-2-ylthio)propanoic acid
• STK663430
• ALBB-023280
• Propanoic acid, 2-(2-benzothiazolylthio)-
• G28437

• MDL： MFCD00627566
• Inchi： 1S/C10H9NO2S2/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,12,13)
• InChI Key： ZRMKAMAPVMHSFW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C(C(=O)O)C

Computed Properties

• Exact Mass: 239.00700
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.73000
• LogP: 2.86150

2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles